Cas no 935981-63-8 (6-hydrazinyl-1,2-dihydroisoquinolin-1-one)

• Product Name: 6-hydrazinyl-1,2-dihydroisoquinolin-1-one
• CAS No: 935981-63-8
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 4666210
• PubChem ID: 55281209
• Update Time: 2025-06-07

6-hydrazinyl-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• (6E)-6-hydrazinylidene-2,8a-dihydroisoquinolin-1-one
• 6-hydrazinyl-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C9H9N3O/c10-12-7-1-2-8-6(5-7)3-4-11-9(8)13/h1-5,8H,10H2,(H,11,13)/b12-7+
• InChI Key： SSPRXDOVMUOMQX-KPKJPENVSA-N
• SMILES： O=C1C2C=C/C(/C=C2C=CN1)=N\N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 363
• XLogP3: -0.3
• Topological Polar Surface Area: 67.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 6-hydrazinyl-1,2-dihydroisoquinolin-1-one

6-Hydrazinyl-1,2-Dihydroisoquinolin-1-One: A Comprehensive Overview

6-Hydrazinyl-1,2-dihydroisoquinolin-1-one, also known by its CAS number 935981-63-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and structural versatility. The molecule features a hydrazine group attached to the sixth position of the isoquinoline skeleton, making it a unique derivative with potential applications in drug design and chemical synthesis.

The structural uniqueness of 6-hydrazinyl-1,2-dihydroisoquinolin-1-one lies in its ability to act as a versatile scaffold for further chemical modifications. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive molecules, particularly in the development of anti-cancer agents. Researchers have explored its role in inhibiting key enzymes involved in cancer cell proliferation, such as tyrosine kinases and histone deacetylases (HDACs). These findings underscore its importance in drug discovery pipelines.

From a synthetic perspective, the compound can be synthesized via various routes, including condensation reactions and cyclization processes. One notable method involves the reaction of hydrazine derivatives with appropriate isoquinoline precursors under controlled conditions. The synthesis of 6-hydrazinyl-1,2-dihydroisoquinolin-1-one has been optimized to achieve high yields and purity, making it accessible for large-scale production and further research.

In terms of applications, 6-hydrazinyl-1,2-dihydroisoquinolin-1-one has shown promise in catalysis and material science. Its ability to coordinate with metal ions has led to its use as a ligand in transition metal-catalyzed reactions. Recent studies have demonstrated its effectiveness in facilitating cross-coupling reactions, which are critical in organic synthesis. Additionally, the compound has been explored as a building block for constructing coordination polymers and metal-organic frameworks (MOFs), which have applications in gas storage and sensing technologies.

The biological activity of 6-hydrazinyl-1,2-dihydroisoquinolin-1-one has been extensively studied in recent years. Preclinical studies have revealed its anti-inflammatory and antioxidant properties, making it a potential candidate for treating inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways has been investigated in the context of neurodegenerative disorders such as Alzheimer's disease. These studies highlight its therapeutic potential across multiple disease areas.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 6-hydrazinyl-1,2-dihydroisoquinolin-1-one. Molecular docking studies have provided insights into its binding affinity with various drug targets, aiding in the rational design of more potent derivatives. Moreover, machine learning algorithms have been employed to predict its toxicity profile, which is crucial for early-stage drug development.

In conclusion, 6-hydrazinyl-1,2-dihydroisoquinolin-1-one (CAS No. 935981-63-8) is a multifaceted compound with applications spanning organic synthesis, catalysis, and pharmacology. Its structural versatility and bioactivity make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is poised to play an increasingly important role in both academic research and industrial development.